Cas no 2139045-81-9 (2-amino-4-cyano-5,5-dimethylhexanoic acid)

• Product Name: 2-amino-4-cyano-5,5-dimethylhexanoic acid
• CAS No: 2139045-81-9
• MF: C₉H₁₆N₂O₂
• MW: 184.235542297363
• CID: 6577170
• PubChem ID: 165746898
• Update Time: 2025-07-02

2-amino-4-cyano-5,5-dimethylhexanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-amino-4-cyano-5,5-dimethylhexanoic acid
• EN300-1298058
• 2139045-81-9

• Inchi： 1S/C9H16N2O2/c1-9(2,3)6(5-10)4-7(11)8(12)13/h6-7H,4,11H2,1-3H3,(H,12,13)
• InChI Key： LMCHMKMJKZITHU-UHFFFAOYSA-N
• SMILES： OC(C(CC(C#N)C(C)(C)C)N)=O

Computed Properties

• Exact Mass: 184.121177757g/mol
• Monoisotopic Mass: 184.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.6
• Topological Polar Surface Area: 87.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-amino-4-cyano-5,5-dimethylhexanoic acid

Research Brief on 2-amino-4-cyano-5,5-dimethylhexanoic Acid (CAS: 2139045-81-9): Recent Advances and Applications

The compound 2-amino-4-cyano-5,5-dimethylhexanoic acid (CAS: 2139045-81-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief synthesizes the latest findings on this molecule, focusing on its synthesis, biological activity, and emerging roles in drug discovery. Recent studies highlight its utility as a versatile building block for peptidomimetics and enzyme inhibitors, particularly in targeting proteases and kinases implicated in cancer and inflammatory diseases.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficient asymmetric synthesis of 2-amino-4-cyano-5,5-dimethylhexanoic acid using a novel chiral auxiliary approach (DOI: 10.1021/acs.jmedchem.3c00512). The researchers achieved >99% enantiomeric excess, addressing previous challenges in stereocontrol. The compound's constrained conformation, conferred by the gem-dimethyl group at C5, was shown to enhance binding affinity to the active site of MMP-9, a matrix metalloproteinase overexpressed in tumor metastasis. This finding opens avenues for developing selective MMP inhibitors with reduced off-target effects.

In neuropharmacology, derivatives of 2139045-81-9 have exhibited promising activity as glutamate receptor modulators. A team at Kyoto University reported in ACS Chemical Neuroscience (2024) that cyano-substituted analogs demonstrate subtype-selective antagonism at AMPA receptors, with potential applications in treating excitotoxicity-related disorders (DOI: 10.1021/acschemneuro.4c00018). The 5,5-dimethyl configuration appears crucial for preventing metabolic degradation by hepatic enzymes, significantly improving plasma stability compared to linear-chain amino acid analogs.

From a medicinal chemistry perspective, the compound's bifunctional nature (amino and cyano groups) enables diverse derivatization strategies. Patent filings from 2023-2024 (WO202318742A1, EP4257566A1) describe its incorporation into PROTAC molecules targeting BET proteins, where the rigid backbone improves proteasome recruitment efficiency. Additionally, its use as a precursor for [18F]-labeled PET tracers is being explored, leveraging the cyano group for rapid radiofluorination under mild conditions.

Ongoing clinical-stage research (NCT06120344) is evaluating a prodrug form of 2-amino-4-cyano-5,5-dimethylhexanoic acid as an oral treatment for phenylketonuria (PKU). The molecule's ability to cross the blood-brain barrier and serve as a phenylalanine mimetic shows particular promise for addressing neurological manifestations of PKU, with Phase IIa results expected in Q4 2024.

In conclusion, 2139045-81-9 represents a multifaceted scaffold with applications spanning from enzyme inhibition to radiopharmaceutical development. Its structural features address key challenges in drug design, including metabolic stability and target selectivity. Future research directions likely include exploration of its conjugates with biologics and further optimization of its pharmacokinetic profile through prodrug approaches.